Sodium Chloride Sodium Chloride Sodium Chloride is a metal halide composed of sodium and chloride with sodium and chloride replacement capabilities. When depleted in the body, sodium must be replaced in order to maintain intracellular osmolarity, nerve conduction, muscle contraction and normal renal function.
Sodium chloride appears as a white crystalline solid. Commercial grade usually contains some chlorides of calcium and magnesium which absorb moisture and cause caking. (NTP, 1992)
Sodium chloride is an inorganic chloride salt having sodium(1+) as the counterion. It has a role as an emetic and a flame retardant. It is an inorganic chloride and an inorganic sodium salt.
Brand Name: Vulcanchem
CAS No.: 7647-14-5
VCID: VC0127340
InChI: InChI=1S/ClH.Na/h1H;/q;+1/p-1
SMILES: [Na+].[Cl-]
Molecular Formula: NaCl
ClNa
Molecular Weight: 58.44 g/mol

Sodium Chloride

CAS No.: 7647-14-5

Reference Standards

VCID: VC0127340

Molecular Formula: NaCl
ClNa

Molecular Weight: 58.44 g/mol

Sodium Chloride - 7647-14-5

CAS No. 7647-14-5
Product Name Sodium Chloride
Molecular Formula NaCl
ClNa
Molecular Weight 58.44 g/mol
IUPAC Name sodium;chloride
Standard InChI InChI=1S/ClH.Na/h1H;/q;+1/p-1
Standard InChIKey FAPWRFPIFSIZLT-UHFFFAOYSA-M
Isomeric SMILES [Na+].[Cl-]
Impurities The principal impurity in naturally occurring rock salt is calcium sulfate, generally 1-4%, with small amounts of calcium chloride and magnesium chloride.
SMILES [Na+].[Cl-]
Canonical SMILES [Na+].[Cl-]
Boiling Point 2575 °F at 760 mm Hg (NTP, 1992)
1465 °C
Colorform Colorless, transparent crystals or white, crystalline powder
Colorless and transparent or translucent when in large crystals
Colorless cubic crystals
Density 2.165 at 77 °F (NTP, 1992)
2.17 at 25 °C/4 °C
Melting Point 1474 °F (NTP, 1992)
800.7 °C
Physical Description Sodium chloride appears as a white crystalline solid. Commercial grade usually contains some chlorides of calcium and magnesium which absorb moisture and cause caking. (NTP, 1992)
DryPowder; DryPowder, Liquid; DryPowder, PelletsLargeCrystals, Liquid; DryPowder, PelletsLargeCrystals, OtherSolid, Liquid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; WetSolid
Description Sodium Chloride is a metal halide composed of sodium and chloride with sodium and chloride replacement capabilities. When depleted in the body, sodium must be replaced in order to maintain intracellular osmolarity, nerve conduction, muscle contraction and normal renal function.
Sodium chloride appears as a white crystalline solid. Commercial grade usually contains some chlorides of calcium and magnesium which absorb moisture and cause caking. (NTP, 1992)
Sodium chloride is an inorganic chloride salt having sodium(1+) as the counterion. It has a role as an emetic and a flame retardant. It is an inorganic chloride and an inorganic sodium salt.
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Shelf Life Stable under recommended storage conditions.
Solubility greater than or equal to 100 mg/mL at 68° F (NTP, 1992)
36.0 g/100 g of water at 25 °C
One gram dissolves in 2.8 mL water /3.57X10+5 mg/L/ at 25 °C
Slightly soluble in ethanol
0.065 g/100 g ethanol at 25 °C, 7.15 g/100 g ethylene glycol at 25 °C, 5.21 g/100 g formic acid at 25 °C, 10 g/100 g glycerol at 25 °C, 2.15 g /100 g liquid ammonia at -40 °C, 1.40 g/100g methanol at 25 °C, 1.86 g/100 g monoethanolamine at 25 °C /Table/
One gram dissolves in ... 2.6 mL boiling water, in 10 mL glycerol
Synonyms Salt; 2: PN: WO2014001822 PAGE: 45 claimed sequence; Adios Ambros; Adsorbanac; Arm-A-Vial; Ayr; BCD; Brinewate Superfine; Canners 999; Cap-Shure 70 Salt; Cap-Shure 85 Salt; Common salt; D 02056; Dendritic salt; Dendritis; EF 40; EF 40 (salt); Esco PD
Vapor Pressure 1 mm Hg at 1589 °F (NTP, 1992)
PubChem Compound 5234
Last Modified Nov 11 2021
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